Cas no 1039986-25-8 (N4-(pentan-3-yl)pyridine-3,4-diamine)

• Product Name: N4-(pentan-3-yl)pyridine-3,4-diamine
• CAS No: 1039986-25-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD11186932
• CID: 4569190
• PubChem ID: 28902304
• Update Time: 2025-06-11

N4-(pentan-3-yl)pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(pentan-3-yl)pyridine-3,4-diamine

• MDL： MFCD11186932
• Inchi： 1S/C10H17N3/c1-3-8(4-2)13-10-5-6-12-7-9(10)11/h5-8H,3-4,11H2,1-2H3,(H,12,13)
• InChI Key： HDNCIJPBJGEGIY-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC(CC)CC)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N4-(pentan-3-yl)pyridine-3,4-diamine

Introduction to N4-(pentan-3-yl)pyridine-3,4-diamine (CAS No. 1039986-25-8)

N4-(pentan-3-yl)pyridine-3,4-diamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the chemical abstracts service number CAS No. 1039986-25-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of N4-(pentan-3-yl)pyridine-3,4-diamine consists of a pyridine core substituted with a pentan-3-yl group and two amino groups at the 3 and 4 positions, which contribute to its diverse chemical reactivity and biological activity.

The compound'spentan-3-yl side chain introduces a degree of lipophilicity, making it a candidate for various pharmacological targets. Recent studies have highlighted the importance of such structural motifs in designing molecules with enhanced solubility and bioavailability. The presence of twoamino groups in the pyridine ring allows for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In the context of contemporary pharmaceutical research, N4-(pentan-3-yl)pyridine-3,4-diamine has been explored for its potential role in modulating enzyme activity and receptor interactions. For instance, its structural framework resembles that of several known bioactive molecules, suggesting that it may serve as a scaffold for developing new therapeutic agents. The compound's ability to engage with biological targets such as kinases and transcription factors has been a focus of recent investigations.

One notable area of research involves the use of N4-(pentan-3-yl)pyridine-3,4-diamine in the development of small-molecule inhibitors. These inhibitors are crucial for targeting diseases caused by aberrant enzymatic activity. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various kinases, which are implicated in cancer and inflammatory disorders. Theamino groups provide multiple sites for covalent bonding or non-covalent interactions with target proteins, enhancing binding affinity and selectivity.

Thepentan-3-yl moiety also contributes to the compound's pharmacokinetic properties. By influencing the molecule's partition coefficient between lipid and aqueous phases, it can modulate absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important in drug design, as optimal ADME properties are often prerequisites for clinical efficacy. Computational modeling and experimental validation have been employed to assess how structural modifications affect these profiles.

Another emerging application of N4-(pentan-3-yl)pyridine-3,4-diamine is in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and electronic devices. Researchers have investigated its potential as a building block for designing materials with specific optoelectronic characteristics. These materials could find applications in flexible electronics, solar cells, and light-emitting diodes (LEDs).

The synthesis of N4-(pentan-3-yl)pyridine-3,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine core efficiently. The introduction of thepentan-3-yl group typically involves alkylation reactions, while theamino groups are often introduced through reductive amination or other nucleophilic substitution methods.

In conclusion, N4-(pentan-3-yl)pyridine-3,4-diamine (CAS No. 1039986-25-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical research.